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Compound of Interest

1-Propanol, 2-(hydroxyamino)-2-
Compound Name:

methyl-
CAS No.: 4706-13-2
Cat. No.: B14753892

Get Quote

Executive Summary

This technical guide serves as a comprehensive safety and handling protocol for 1-Propanol,
2-(hydroxyamino)-2-methyl-, a specialized N-alkyl hydroxylamine intermediate. Unlike its
common parent amine (AMP) or nitro precursor, this compound presents unique thermal
instability and toxicological profiles inherent to the N-hydroxy functionality. This document
synthesizes available data with chemical first principles to establish a self-validating safety
protocol for research and scale-up environments.

Part 1: Chemical Identity & Physicochemical
Profile[1][2][3]

Compound Name: 1-Propanol, 2-(hydroxyamino)-2-methyl- Synonyms: N-Hydroxy-AMP; 2-
(Hydroxyamino)-2-methylpropan-1-ol; N-(1-Hydroxy-2-methylpropan-2-yl)hydroxylamine. CAS
Number: 63829-84-5 (Free Base) | 63829-79-8 (Hydrochloride Salt) Molecular Formula: C

H
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NO
Molecular Weight: 105.14 g/mol

Structural Analysis

The molecule features a sterically hindered hydroxylamine group attached to a tertiary carbon,
adjacent to a primary alcohol. This steric bulk (gem-dimethyl group) imparts slightly higher
stability than linear hydroxylamines but does not mitigate the risk of thermal disproportionation.

Predicted Physicochemical Properties

Note: Experimental data for this specific intermediate is rare. Values below are derived from
structural analogs (e.g., N-tert-butylhydroxylamine).

Property Value / Prediction Source/Rationale

] o ) Analogous to AMP (mp 30°C)
Viscous Liquid or Low-Melting

Physical State Solid and N-t-butylhydroxylamine
oli
(mp 64°C).
. ) - CRITICAL: Hydroxylamines
Boiling Point Decomposes before boiling
are thermally unstable.
N ) Dual hydroxyl groups enable
Solubility High (Water, Alcohols) )
strong H-bonding.
Less basic than AMP (pKa 9.7)
pKa ~6.0 - 6.5 (Conjugate Acid) due to electronegative -OH on

Nitrogen.

Part 2: Hazard Identification & Toxicology
Thermal Instability (The Primary Hazard)

Risk Level: HIGH Hydroxylamines are notorious for disproportionation upon heating. This
compound can degrade into the corresponding nitrone and amine, or rupture violently if
confined.

e Mechanism: 3 R-NHOH
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R-NH
+ R-N(O)=R'+H
O + Heat.

o Metal Sensitivity: Trace metals (Fe, Cu) catalyze decomposition. Never use metal spatulas
or needles with this compound.

Toxicological Profile

GHS Classification (Inferred):

e Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

o Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).
o Specific Target Organ Toxicity:Methemoglobinemia.

Mechanism of Action: Like many N-hydroxy compounds, this molecule can oxidize hemoglobin
(Fe

) to methemoglobin (Fe
), impairing oxygen transport.

o Symptoms: Cyanosis (blue skin/lips), fatigue, dizziness, headache.
e Chronic Exposure: Potential for hemolytic anemia.

Part 3: Safe Handling & Storage Protocols
Engineering Controls

o Inert Atmosphere: Handle strictly under Nitrogen or Argon. Oxygen accelerates degradation
to nitrones.

o Temperature Control: Store at -20°C. For short-term use, keep at < 4°C.

o Glassware: Use acid-washed or silanized glassware to remove trace metal ions.
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Personal Protective Equipment (PPE)

+ Respiratory: P100/OV cartridge respirator if aerosols are generated.

» Skin: Double gloving (Nitrile) is recommended due to the potential for rapid skin absorption
of the polar molecule.

e Eyes: Chemical splash goggles.

Experimental Workflow: Synthesis & Degradation

Understanding where this chemical fits in your workflow is crucial for safety. It is typically an
intermediate.

Precursor: 2-Nitro-2-methyl-1-propanol
(CAS 76-39-1)

Partial Reduction
(Zn/NHA4CI or H2/Cat)

TARGET: 2-(Hydroxyamino)-2-methyl-1-propanol
(CAS 63829-84-5)

Oxidation (Air/Oxidants) Full Reduction

Degradant: Nitrone Species Product: 2-Amino-2-methyl-1-propanol (AMP)
(Spin Trap Analog) (CAS 124-68-5)

Figure 2: Synthesis and Degradation Pathways

Click to download full resolution via product page
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Part 4: Emergency Response Protocols
Spills & Exposure

o Spill: Do not use metal scoops. Absorb with vermiculite or sand. Quench with weak acid
(dilute HCI) to form the more stable hydrochloride salt before disposal.

o Skin Contact: Wash with soap and water for 15 minutes. Monitor for signs of cyanosis.
o Eye Contact: Flush for 15 minutes. Seek immediate ophthalmological consult.

Fire Fighting

e Media: Alcohol-resistant foam or CO

[1][2][3] Do NOT use a solid water stream, as it may scatter the material.

e Hazard: Emits toxic Nitrogen Oxides (NOx) and may explode if heated under confinement.

Decision Tree for Handling Anomalies

Anomaly Detected

Color Change

Exotherm / Heating Spill / Leak

(Yellowing)
EVACUATE AREA Quench Reaction Absorb with Vermiculite
Risk of Runaway (Oxidation occurring) NO Metal Tools

Figure 3: Emergency Response Decision Logic

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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